Cas no 832110-88-0 (Oxepin, 4,5-dimethyl-)

• Product name: Oxepin, 4,5-dimethyl-
• CAS No: 832110-88-0
• MF: C₈H₁₀O
• MW: 122.1644
• CID: 676301
• PubChem ID: 71416053

Oxepin, 4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Oxepin, 4,5-dimethyl-
• 4,5-dimethyloxepine
• 4,5-dimethyloxepin
• DTXSID00835455
• 832110-88-0

• Inchi： InChI=1S/C8H10O/c1-7-3-5-9-6-4-8(7)2/h3-6H,1-2H3
• InChI Key： DZAZZNHFBQWVOL-UHFFFAOYSA-N
• SMILES： CC1=C(C=COC=C1)C

Computed Properties

• Exact Mass: 122.073164938g/mol
• Monoisotopic Mass: 122.073164938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 9.2Ų